Cas no 1261816-38-9 (2-(2,4,5-Trichlorophenyl)isonicotinonitrile)

• Product Name: 2-(2,4,5-Trichlorophenyl)isonicotinonitrile
• CAS No: 1261816-38-9
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4969767
• Update Time: 2025-05-24

2-(2,4,5-Trichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-9-5-11(15)10(14)4-8(9)12-3-7(6-16)1-2-17-12/h1-5H
• InChI Key： XNEBKLCCKNQUDW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C#N)C=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,4,5-Trichlorophenyl)isonicotinonitrile

2-(2,4,5-Trichlorophenyl)isonicotinonitrile: A Comprehensive Overview

2-(2,4,5-Trichlorophenyl)isonicotinonitrile (CAS No. 1261816-38-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of 2-(2,4,5-Trichlorophenyl)isonicotinonitrile consists of a trichlorophenyl group attached to an isonicotinonitrile moiety. The trichlorophenyl group contributes to the compound's stability and reactivity, while the isonicotinonitrile portion provides a platform for further functionalization. Recent studies have highlighted the importance of such structures in drug discovery and advanced materials development.

One of the key areas of research surrounding 1261816-38-9 involves its synthesis. Traditional methods often involve multi-step reactions with various catalysts, but recent breakthroughs have introduced more efficient pathways. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yield higher purity products. These advancements not only streamline production but also reduce environmental impact.

Another critical aspect of 2-(2,4,5-Trichlorophenyl)isonicotinonitrile is its application in material science. The compound has been investigated for its potential as a precursor in the synthesis of advanced polymers and electronic materials. Its ability to form stable bonds with other molecules makes it a valuable component in creating high-performance materials for use in electronics and aerospace industries.

In terms of biological applications, 1261816-38-9 has shown promise in pharmacological studies. Researchers have explored its role as a lead compound in drug discovery programs targeting various diseases. Recent findings suggest that it may possess anti-inflammatory and antioxidant properties, making it a candidate for further investigation in therapeutic development.

The environmental impact of 2-(2,4,5-Trichlorophenyl)isonicotinonitrile is another area of concern. While it exhibits favorable chemical stability under normal conditions, studies are ongoing to assess its biodegradability and potential ecological effects. Understanding these aspects is crucial for ensuring sustainable practices in its production and application.

Looking ahead, the future of 1261816-38-9 seems promising as researchers continue to uncover new applications and optimize existing processes. Collaborative efforts between academia and industry are expected to drive further innovation in this field.